Cas no 1252883-90-1 (Tofacitinib Impurity P)

• Product Name: Tofacitinib Impurity P
• CAS No: 1252883-90-1
• MF: C₂₀H₂₅N₅
• MW: 335.446003675461
• CID: 2157615
• PubChem ID: 49856704
• Update Time: 2025-05-26

Tofacitinib Impurity P Chemical and Physical Properties

Names and Identifiers

• N-((3s,4s)-1-benzyl-4-methylpiperidin-3-yl)-n-methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• F90367
• N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (Tofacitinib Impurity
• N-[(3S,4S)-1-Benzyl-4-methylpiperidin-3-yl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3S,4S)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-
• N-Methyl-N-[(3S,4S)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine; N-((3S,4S)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 1252883-90-1
• DB-255346
• Tofacitinib Impurity P
• CS-0166069

• MDL： MFCD30063201
• Inchi： 1S/C20H25N5/c1-15-9-11-25(12-16-6-4-3-5-7-16)13-18(15)24(2)20-17-8-10-21-19(17)22-14-23-20/h3-8,10,14-15,18H,9,11-13H2,1-2H3,(H,21,22,23)/t15-,18+/m0/s1
• InChI Key： UMWNXPTXDOVDFE-MAUKXSAKSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C)[C@@H](C1)N(C)C1C2C=CNC=2N=CN=1

Computed Properties

• Exact Mass: 335.21099582Da
• Monoisotopic Mass: 335.21099582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Solubility: Insuluble (7.4E-3 g/L) (25 ºC),
• Vapor Pressure: No date available

Tofacitinib Impurity P Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tofacitinib Impurity P

Research Brief on Tofacitinib Impurity P (CAS: 1252883-90-1): Analytical and Pharmacological Insights

Tofacitinib Impurity P (CAS: 1252883-90-1) is a critical process-related impurity identified during the synthesis of tofacitinib, a Janus kinase (JAK) inhibitor approved for treating rheumatoid arthritis and other autoimmune diseases. Recent studies highlight its significance in pharmaceutical quality control, necessitating rigorous analytical characterization and toxicological evaluation. This brief synthesizes the latest research on its structural properties, detection methods, and potential biological implications.

Advanced chromatographic techniques, such as ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS), have been employed to quantify Tofacitinib Impurity P at trace levels (≤0.15% as per ICH guidelines). A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis validated a stability-indicating method, revealing the impurity's degradation pathways under oxidative stress. Notably, the compound's molecular structure (C₁₆H₂₁N₅O₂) suggests potential reactivity with thiol groups, warranting further investigation into its metabolic fate.

Pharmacological assessments indicate that Tofacitinib Impurity P exhibits negligible JAK inhibitory activity (IC₅₀ >10 μM vs. tofacitinib's 1-5 nM range). However, in vitro genotoxicity assays (Ames test and micronucleus assay) conducted by independent labs showed conflicting results, emphasizing the need for standardized testing protocols. Regulatory agencies now recommend threshold-based control strategies, with the FDA draft guidance (2024) proposing a permissible daily intake of 1.2 μg/day for this impurity.

Emerging synthetic strategies aim to minimize Tofacitinib Impurity P formation during API manufacturing. A patent application (WO2023187542) describes a modified Pd-catalyzed coupling step that reduces the impurity yield by 78% through optimized temperature and ligand selection. Concurrently, computational models predict its potential to form stable adducts with serum albumin, suggesting possible long-term accumulation effects that require clinical monitoring.

The ongoing WHO collaborative study (2024-2025) seeks to establish global reference standards for Tofacitinib Impurity P, addressing current inter-laboratory variability in quantification. This effort aligns with the broader trend toward impurity profiling in JAK inhibitors, particularly as generic versions enter the market. Future research directions include elucidating the impurity's role in hypersensitivity reactions reported in 0.3% of patients receiving tofacitinib therapy.